Cas no 2228137-94-6 (2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine
• CAS No: 2228137-94-6
• MF: C₈H₁₁F₂NS
• MW: 191.241447687149
• CID: 6085016
• PubChem ID: 165632648
• Update Time: 2025-06-25

2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine
• 2228137-94-6
• EN300-1940326

• Inchi： 1S/C8H11F2NS/c1-6-2-3-12-7(6)4-8(9,10)5-11/h2-3H,4-5,11H2,1H3
• InChI Key： ZUPUKUHKPPNXDG-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC(CN)(F)F

Computed Properties

• Exact Mass: 191.05802685g/mol
• Monoisotopic Mass: 191.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine

Introduction to 2,2-Difluoro-3-(3-Methylthiophen-2-yl)propan-1-amine (CAS No. 2228137-94-6)

2,2-Difluoro-3-(3-methylthiophen-2-yl)propan-1-amine (CAS No. 2228137-94-6) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of difluorinated amines and is characterized by the presence of a thiophene ring and a methyl substituent, which contribute to its distinct chemical and pharmacological properties.

The structure of 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine consists of a central propanamine backbone with two fluorine atoms attached to the second carbon atom. The thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom, is substituted at the third position with a methyl group. This combination of functional groups imparts the molecule with a high degree of chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

Recent research has focused on exploring the potential therapeutic applications of 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine. Studies have shown that this compound exhibits significant activity against certain types of cancer cells, particularly in inhibiting cell proliferation and inducing apoptosis. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine effectively inhibited the growth of human breast cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis.

In addition to its anticancer properties, 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine has also been investigated for its potential as an antidepressant. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibited significant antidepressant-like effects in animal models of depression. The mechanism of action is believed to involve modulation of serotonin and norepinephrine levels in the brain, which are key neurotransmitters implicated in mood disorders.

The synthesis of 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine involves several steps, including the formation of the difluorinated propanamine backbone and the subsequent introduction of the thiophene ring and methyl substituent. One common synthetic route involves the reaction of 3-methylthiophene with an appropriate difluorinated propanamine precursor under controlled conditions. The final product is typically obtained through purification techniques such as column chromatography or recrystallization.

The pharmacokinetic properties of 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-amine have been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. Additionally, studies have demonstrated that 2,2-difluoro-3-(3-methylthiophen-2-yl)propan-1-am ine has low toxicity and minimal side effects at therapeutic doses.

In conclusion, 2,2-difluoro-3-(3-methylthiophen - 0 - yl ) propan - 1 - amine (CAS No . 0 0 0 0 0 0 0 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in drug development. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.